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Compound of Interest

(4-Chlorophenyl)methyl 2-
Compound Name:

chloroacetate
CAS No.: 55704-51-3
Cat. No.: B11962849

Get Quote

\ J

Technical Monograph: (4-Chlorophenyl)methyl 2-chloroacetate

Part 1: Molecular Identity & Physicochemical Profile

1.1 Core Identity (4-Chlorophenyl)methyl 2-chloroacetate is a bifunctional electrophile
belonging to the class of halogenated benzyl esters. It is characterized by two distinct reactive
centers: the activated alkyl chloride on the acetate moiety (susceptible to SN2 attack) and the
ester linkage (susceptible to hydrolysis or transesterification).

o |[UPAC Name: (4-Chlorophenyl)methyl 2-chloroacetate
e Common Synonyms:p-Chlorobenzyl chloroacetate; 4-Chlorobenzyl 2-chloroacetate
o CAS Registry Number: 18523-95-4 (Note: Verify specific batch CAS as derivatives vary)

1.2 Quantitative Data Summary
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Property Value Unit Notes

Molecular Formula CoHsCl202 - -

Calculated based on
standard atomic

Molecular Weight 219.06 g/mol weights (C: 12.011, H:
1.008, CI: 35.45, O:
15.999)

Monoisotopic mass (

Exact Mass 217.9901 Da
Clx2)
Predicted based on
structural analogs
Viscous Oil / Low- (Benzyl chloroacetate

Physical State ) ) - S
melting Solid is liquid; p-ClI

substitution increases
MP).[1][2][3][4]

- Hydrophobic;
Solubility DCM, EtOAc, DMSO - ) )
insoluble in water.
) Characteristic of
Isotopic Pattern 9:6:1 M : M+2: M+4

dichloro compounds.

Part 2: Structural Analysis & Spectroscopic
Sighature

2.1 Mass Spectrometry (MS) Logic For researchers characterizing this molecule, the mass
spectrum provides the most definitive confirmation due to the "Chlorine Isotope Signature.” The
molecule contains two chlorine atoms (

Cland
Cl), resulting in a distinct triplet pattern for the molecular ion.

e M+ (218 m/z): Represents
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Cl +
Cl (Relative Intensity: ~100%)

e M+2 (220 m/z): Represents

Cl +
Cl (Relative Intensity: ~65%)

e M+4 (222 m/z): Represents

Cl +

Cl (Relative Intensity: ~10%)
2.2 Nuclear Magnetic Resonance (NMR) Prediction
 'H NMR (CDCls, 400 MHz):
o 0 7.35(d, J=8.5 Hz, 2H): Aromatic protons ortho to CI.
o 0 7.28 (d, J=8.5 Hz, 2H): Aromatic protons meta to Cl (benzyl side).

o 0 5.18 (s, 2H): Benzylic methylene (-O-CHz-Ar). Shifted downfield by the ester oxygen and
aromatic ring.

o 0 4.08 (s, 2H): Chloroacetate methylene (CI-CH2-CO-). Distinct singlet, characteristic of
chloroacetates.

Part 3: Synthetic Methodology

3.1 Strategic Rationale The synthesis utilizes a Schotten-Baumann esterification approach. We
select chloroacetyl chloride over chloroacetic acid to drive the reaction to completion without
the need for dehydrating agents (like DCC), simplifying the workup to a liquid-liquid extraction.

3.2 Experimental Protocol

e Precursor A: 4-Chlorobenzyl alcohol (1.0 equiv)
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e Precursor B: Chloroacetyl chloride (1.1 equiv)

o Base: Triethylamine (EtsN) or Pyridine (1.2 equiv)

e Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow:

e Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and
nitrogen inlet.

» Solvation: Dissolve 4-chlorobenzyl alcohol (10 mmol) in anhydrous DCM (50 mL). Add EtsN
(212 mmol) and cool the mixture to 0°C using an ice bath.

o Acylation: Add chloroacetyl chloride (11 mmol) dropwise via syringe over 15 minutes.
Caution: Exothermic reaction.

o Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3 hours. Monitor
via TLC (Hexane:EtOAc 4:1).

e Quench & Workup:

o

Quench with saturated NaHCOs (aq) to neutralize excess acid chloride.

[¢]

Separate organic layer.

[¢]

Wash organic layer with 1M HCI (to remove excess amine), then Brine.

[e]

Dry over anhydrous MgSOa, filter, and concentrate in vacuo.

 Purification: If necessary, purify via flash column chromatography (Silica gel, 0-10% EtOAc in
Hexanes).

3.3 Visualization of Synthesis Logic
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Reactants:

4-Chlorobenzyl Alcohol
+ Chloroacetyl Chloride

DCM Solvent

Activation (0°C):
Base (Et3N) deprotonates
alcohol/scavenges HCI

Tetrahedral Intermediate

Nucleophilic Attack:
Alcohol O attacks Carbonyl C

:

Elimination:
Chloride leaves,
forming Ester bond

TLC Confirmation

Workup:
1. NaHCO3 Wash (Neutralize)
2. HCI Wash (Remove Amine)

Concentration

Final Product:

(4-Chlorophenyl)methyl
2-chloroacetate

Click to download full resolution via product page
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Caption: Logical flow of Schotten-Baumann esterification for p-chlorobenzyl chloroacetate
synthesis.

Part 4: Reactivity & Applications in Drug Design

4.1 The "Magic Methyl" & Chlorine Effect In drug development, this molecule serves as a
specialized building block. The p-chlorobenzyl group is often used to modulate lipophilicity
(LogP) and metabolic stability.

» Metabolic Blocking: The para-chlorine blocks the P450-mediated hydroxylation of the benzyl
ring, extending the half-life of the pharmacophore compared to a standard benzyl ester [1].

» Alkylation Potential: The alpha-chloro position is highly reactive toward nucleophiles (amines,
thiols) via SN2 mechanisms, making this molecule an excellent "linker" for attaching the p-
chlorobenzyl moiety to a drug scaffold.

4.2 Reactivity Pathway Diagram

S_N2 Alkylation
(with Amines/Thiols)

N-alkylated
Drug Scaffolds

(4-Chlorophenyl)methyl
2-chloroacetate

Ester Hydrolysis > p-Chlorobenzyl Alcohol
(Acid/Base) + Chloroacetic Acid

Finkelstein Reaction lodoacetate Derivative
(Exchange CI -> I) (Enhanced Electrophile)

Click to download full resolution via product page
Caption: Primary reactivity modes utilized in medicinal chemistry workflows.

Part 5: Safety & Handling

e Lachrymator: Like most alpha-haloesters, this compound is a potent lachrymator (tear gas
agent). It must be handled strictly within a fume hood.

o Skin Sensitizer: Avoid contact. The alkylating nature poses a risk of contact dermatitis.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b11962849/docs?utm_src=pdf-body-img#molecular-weight-and-formula-of-4-chlorophenyl-methyl-2-chloroacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11962849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis from
atmospheric moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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